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Compound of Interest

2,4-Di-tert-butylphenyl 3,5-di-tert-
Compound Name:
butyl-4-hydroxybenzoate

CAS No.: 4221-80-1

Cat. No.: B1214103

Get Quote

Product Focus: UV-120 (2,4-di-tert-butylphenyl 3,5-di-tert-butyl-4-hydroxybenzoate) CAS
Number: 4221-80-1 Primary Application: Polyethylene (PE) Films for Industrial &
Pharmaceutical Packaging

Core Technical Overview

User Query:What makes UV-120 different from standard benzotriazole absorbers?

Scientist’'s Response: UV-120 is technically a hindered benzoate, not a traditional UV absorber
(like benzotriazoles). Its efficacy relies on a dual-action mechanism that is "self-validating" upon
exposure to sunlight.

« Initial State (Radical Scavenging): In its native form, UV-120 acts primarily as a radical
scavenger, neutralizing free radicals generated during the thermal processing of the
polyethylene.

o Activated State (Photo-Fries Rearrangement): Upon exposure to UV radiation, the molecule
undergoes an in-situ chemical rearrangement (Photo-Fries) to form a 2-

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1214103#bc-rfq
https://www.benchchem.com/product/b1214103/docs?utm_src=pdf-body#technical-support-center-optimizing-uv-120-in-polyethylene-films
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

hydroxybenzophenone derivative. This new structure is an extremely potent UV absorber.

Why this matters: Unlike traditional absorbers that are "always on," UV-120 provides thermal
stability during extrusion before becoming a UV shield. This minimizes initial color contribution,
making it ideal for high-clarity pharmaceutical films.

Mechanism Visualization

The following diagram illustrates the transformation pathway of UV-120.
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Figure 1: The activation pathway of UV-120. Note that the UV absorbing capability is generated
in-situ upon exposure to light.

Troubleshooting & Optimization Guides

Issue A: "We are seeing white powder on the surface of
our LDPE films (Blooming)."

Diagnosis: This is a classic solubility limit failure. UV-120 is a high-molecular-weight additive
with limited solubility in the semi-crystalline matrix of Low-Density Polyethylene (LDPE). When
the concentration exceeds the amorphous region's capacity to hold it, the additive migrates to
the surface.

Corrective Protocol:

e Check Concentration: For LDPE films <50 microns, the saturation limit is often near 0.3% -
0.5%. If you are dosing at >0.8%, migration is chemically inevitable.
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» Verify Synergists: Are you using a Hindered Amine Light Stabilizer (HALS)?

o Guidance: Combining UV-120 with a high-molecular-weight HALS (e.g., HALS 622 or 944)
allows you to reduce UV-120 concentration while maintaining protection. The HALS
scavenges surface radicals, while UV-120 absorbs deep-UV.

Recommended UV-120

Film Thickness . Risk of Blooming
Loading

25 pm (Thin) 0.1% - 0.25% High

50 pm (Medium) 0.2% - 0.5% Moderate

>100 pum (Thick) 0.4% - 0.8% Low

Issue B: "The film has poor dispersion or 'specks'
despite standard extrusion."

Diagnosis: This is likely a Thermal Mismatch.
e Melting Point of UV-120: ~193°C (380°F).
e Typical LDPE Processing: 160°C - 180°C.

If your extruder barrel temperatures are set for standard LDPE processing, the UV-120 crystals
may not fully melt, leading to microscopic agglomerates that act as stress concentrators and
optical defects.

Corrective Protocol:

o Masterbatch Selection: Do not add neat powder directly to the hopper if your processing
temp is <195°C. Use a masterbatch where UV-120 is already pre-dispersed in a carrier resin
(e.g., LLDPE) that has been compounded at higher temperatures.

e Process Adjustment: If compounding yourself, ensure the metering zone of the screw
reaches at least 200°C briefly to ensure full fusion of the benzoate, provided the base resin
stability allows it.
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Issue C: "Our drug stability tests show unexpected UV
transmission initially."

Diagnosis: This relates to the Photo-Fries Lag. As detailed in the mechanism section, UV-120 is

not a strong UV absorber until it rearranges. In "Time Zero" testing (fresh off the line), the film

will transmit more UV than it will after 50-100 hours of light exposure.

Corrective Protocol:

Pre-Conditioning: Do not rely on Time-Zero transmission data for regulatory filing. Pre-
condition sample films with a short burst of UV exposure (simulated weathering) to activate
the rearrangement.

Combination Strategy: If immediate T=0 UV blocking is required (e.g., for highly light-
sensitive oncology drugs), blend UV-120 with a small amount of Tinuvin 326 (a
benzotriazole) to cover the initial "activation gap."”

Validated Experimental Protocols
Protocol 1: Accelerated Blooming (Migration) Test

Use this to validate if your concentration is safe for pharmaceutical contact.

Objective: Force migration to the surface to predict long-term shelf stability.

Sample Prep: Cut 10cm x 10cm PE film samples containing UV-120.

Incubation: Place samples in a convection oven at 60°C for 1 week. (This temperature
increases chain mobility without melting the crystal structure).

Visual Inspection: Place film against a black background. Haze or white powder indicates

failure.
Quantification (FTIR):
o Take an ATR-FTIR reading of the surface.[1]

o Wash the surface with methanol (wiping gently).
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o Take a second reading.

o Result: A significant drop in the ester carbonyl peak (approx. 1700-1720 cm~1) after
washing confirms surface blooming.

Troubleshooting Logic Tree

Use this flow to diagnose film failures involving UV-120.

Problem Detected

Identify Defect Type

lPanlcles

[ White Specks / Gels

Yellowing after Extrusion

[ Surface Haze / Powder ] ]

Is Conc > 0.5%? Phenolic AO Interaction?
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Gas-Fade Resistant AO

Action: Check Screen Pack
(Agglomerates)

Action: Reduce Loading
Add HALS for synergy

Action: Increase Cooling Rate
(Quench crystallinity)

Action: Increase Melt Temp
or Use Masterbatch
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Figure 2: Diagnostic logic for common UV-120 processing defects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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